Cas no 2228747-30-4 ({1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine
• CAS No: 2228747-30-4
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 6126426
• PubChem ID: 165884918
• Update Time: 2025-07-02

{1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine
• 2228747-30-4
• EN300-1979003
• {1-[(3-chloro-2,4-difluorophenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C11H12ClF2N/c12-9-8(13)2-1-7(10(9)14)5-11(6-15)3-4-11/h1-2H,3-6,15H2
• InChI Key： QCJDOPPSRDLJBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CC1(CN)CC1)F

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine

Introduction to {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine (CAS No. 2228747-30-4)

{1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine} (CAS No. 2228747-30-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development in the quest for novel therapeutic agents.

The molecular structure of {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine is characterized by a cyclopropyl ring fused with a benzene derivative containing chlorine and fluorine substituents. This specific arrangement of atoms imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of both chloro and fluoro groups enhances the lipophilicity and metabolic stability of the compound, factors that are often critical for its efficacy as a drug candidate.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate cyclopropyl moieties. The cyclopropyl group, with its three-membered ring structure, introduces rigidity into the molecular framework, which can influence binding affinity and selectivity. This structural feature has been leveraged in the design of various bioactive molecules, including {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine}, which has shown encouraging results in preclinical studies.

The benzene ring in {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine} is further functionalized with chlorine and fluorine atoms at the 3rd and 2nd, 4th positions respectively. These halogen substituents are known to enhance the binding interactions between the molecule and its biological targets. The electron-withdrawing nature of these substituents can modulate the electronic properties of the aromatic system, thereby influencing its pharmacological activity. This has been a key focus in medicinal chemistry research, where such modifications are often employed to optimize drug-like properties.

One of the most compelling aspects of {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine} is its potential as a lead compound for further drug development. Its unique structural features have prompted researchers to investigate its interactions with various biological pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in diseases such as cancer and inflammation. These findings have opened up new avenues for therapeutic intervention and have sparked interest among pharmaceutical companies looking to develop novel treatments.

The synthesis of {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine} presents a significant challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to access this compound with increasing efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in constructing the desired carbon-carbon bonds. Additionally, modern techniques such as flow chemistry have enabled the scalable production of this molecule, which is essential for both preclinical and clinical studies.

Recent research has also highlighted the importance of understanding the metabolic fate of {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine}. Studies using computational modeling and experimental techniques have provided insights into how this compound is processed within the body. These insights are crucial for predicting its pharmacokinetic behavior and for designing derivatives that may exhibit improved efficacy and safety profiles. The integration of computational methods with experimental data has become a cornerstone of modern drug discovery, allowing researchers to make more informed decisions about lead optimization.

The potential therapeutic applications of {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine} are diverse and span multiple disease areas. In oncology, for instance, this compound has shown promise as an inhibitor of kinases that are overexpressed in cancer cells. By targeting these kinases, it may be possible to disrupt signaling pathways that drive tumor growth and progression. Similarly, in inflammatory diseases, {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine} could potentially modulate immune responses by interacting with specific receptors or enzymes involved in inflammation.

As research continues to unfold, it is likely that our understanding of {1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine} will deepen further. The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes promises to accelerate the identification of new analogs with enhanced properties. AI-driven virtual screening can rapidly evaluate large libraries of compounds for their potential activity against specific targets, thereby streamlining the process of lead optimization.

In conclusion,{1-(3-chloro-2,4-difluorophenyl)methylcyclopropyl}methanamine (CAS No. 2228747-30-4) represents an exciting opportunity in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis challenges underscore the ingenuity required in modern drug development but also highlight the advancements that have been made in synthetic methodologies over recent years. As research progresses further into this compound's pharmacological profile metabolic fate potential therapeutic applications it will continue emerge as an important player in efforts develop novel treatments address unmet medical needs.